Cas no 2763758-67-2 (5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride)

• Product Name: 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride
• CAS No: 2763758-67-2
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 5560439
• PubChem ID: 165997147
• Update Time: 2025-07-23

5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763758-67-2
• Z5851245163
• EN300-37359357
• 5-(3-hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride
• 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride

• Inchi： 1S/C7H12N2O2.ClH/c10-6-2-1-5(9-6)7(11)3-8-4-7;/h5,8,11H,1-4H2,(H,9,10);1H
• InChI Key： PSWXNTBDXXKFJT-UHFFFAOYSA-N
• SMILES： Cl.OC1(CNC1)C1CCC(N1)=O

Computed Properties

• Exact Mass: 192.0665554g/mol
• Monoisotopic Mass: 192.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride

Introduction to 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride (CAS No. 2763758-67-2)

5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride, identified by its CAS number 2763758-67-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound consists of a pyrrolidinone core linked to a hydroxyazetidine moiety, which makes it a promising candidate for various biochemical and pharmacological studies.

The compound’s name, particularly the 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one part, highlights its azetidine and pyrrolidinone functional groups. These groups are known for their ability to interact with biological targets, making the compound a valuable asset in the design of novel therapeutic agents. The presence of a hydroxyl group in the azetidine ring adds an additional layer of reactivity, which can be exploited for further chemical modifications and derivatization.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Among these, pyrrolidinone derivatives have shown promise in the treatment of various diseases, including neurological disorders and infectious diseases. The 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride is no exception and has been studied for its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Recent research has indicated that pyrrolidinone derivatives can interact with enzymes and receptors involved in these pathways, leading to therapeutic benefits. For instance, studies have suggested that compounds with similar structures to 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride may have anti-inflammatory properties by inhibiting key inflammatory mediators.

The hydroxyl group in the azetidine ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature makes the compound a versatile scaffold for drug design, allowing chemists to fine-tune its properties for specific applications. Additionally, the salt form (hydrochloride) enhances the solubility of the compound, making it more suitable for formulation into pharmaceutical products.

Current research is exploring the use of this compound in preclinical models to evaluate its efficacy and safety profile. Preliminary studies have shown promising results in terms of reducing inflammation and protecting against oxidative damage. These findings are encouraging and warrant further investigation into its potential as a lead compound for new therapies.

The synthesis of 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the azetidine ring followed by functionalization at the 3-position with a hydroxyl group. Subsequent steps involve introducing the pyrrolidinone moiety and converting it into its hydrochloride salt form.

In conclusion, 5-(3-Hydroxyazetidin-3-yl)pyrrolidin-2-one hydrochloride (CAS No. 2763758-67-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical treatments.